![molecular formula C33H23Cl3N2O4 B128622 5-[4-[[4-(3-Carboxy-4-chloroanilino)phenyl]-chloro-phenylmethyl]anilino]-2-chlorobenzoic acid CAS No. 143193-31-1](/img/structure/B128622.png)
5-[4-[[4-(3-Carboxy-4-chloroanilino)phenyl]-chloro-phenylmethyl]anilino]-2-chlorobenzoic acid
Description
This section would typically include the compound’s systematic name, common name (if any), and its structural formula. It might also include a brief overview of its known uses or significance in the scientific community.
Synthesis Analysis
This section would detail the methods used to synthesize the compound, including the starting materials, reagents, and conditions. It might also discuss the yield and purity of the synthesized compound.Molecular Structure Analysis
This section would describe the molecular structure of the compound, including its atomic arrangement and any notable structural features. It might also discuss how its structure relates to its properties and behavior.Chemical Reactions Analysis
This section would outline the known chemical reactions involving the compound, including any changes it undergoes under certain conditions or in the presence of certain other substances.Physical And Chemical Properties Analysis
This section would list the compound’s known physical and chemical properties, such as its melting point, boiling point, solubility, and reactivity.Safety And Hazards
This section would detail any known safety concerns or hazards associated with the compound, including its toxicity, flammability, and any precautions that should be taken when handling it.
Future Directions
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properties
IUPAC Name |
5-[4-[[4-(3-carboxy-4-chloroanilino)phenyl]-chloro-phenylmethyl]anilino]-2-chlorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H23Cl3N2O4/c34-29-16-14-25(18-27(29)31(39)40)37-23-10-6-21(7-11-23)33(36,20-4-2-1-3-5-20)22-8-12-24(13-9-22)38-26-15-17-30(35)28(19-26)32(41)42/h1-19,37-38H,(H,39,40)(H,41,42) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBBQRUDAAHWPBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=C(C=C2)NC3=CC(=C(C=C3)Cl)C(=O)O)(C4=CC=C(C=C4)NC5=CC(=C(C=C5)Cl)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H23Cl3N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70396982 |
Source
|
| Record name | SBB057360 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70396982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
617.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[4-[[4-(3-Carboxy-4-chloroanilino)phenyl]-chloro-phenylmethyl]anilino]-2-chlorobenzoic acid | |
CAS RN |
143193-31-1 |
Source
|
| Record name | SBB057360 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70396982 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,4'-Bis(3-carboxy-4-chloroanilino)trityl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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